A novel design of a polynuclear co-delivery system for safe and efficient cancer therapy†
Chemical Communications Pub Date: 2018-07-13 DOI: 10.1039/C8CC03720E
Abstract
We report a novel and easy-to-fabricate polynuclear nanoparticle based on the collaborative re-assembly of nanoparticles as a robust chemogene co-delivery platform. Specifically, the polynuclear nanoparticle carrying DOX and siBcl-2 exerts remarkable co-delivery efficiency, increases tumour cell apoptosis and inhibits tumour cell proliferation in vitro and in vivo.
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